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8-Demethyl-8-hydroxy-5-deaza-5-carba-fad 8-Demethyl-8-hydroxy-5-deaza-5-carba-fad
Brand Name: Vulcanchem
CAS No.: 104324-33-6
VCID: VC20808914
InChI: InChI=1S/C27H32N8O16P2/c1-10-2-11-3-12-23(32-27(43)33-25(12)42)34(13(11)4-14(10)36)5-15(37)19(39)16(38)6-48-52(44,45)51-53(46,47)49-7-17-20(40)21(41)26(50-17)35-9-31-18-22(28)29-8-30-24(18)35/h2-4,8-9,15-17,19-21,26,37-41H,5-7H2,1H3,(H,44,45)(H,46,47)(H2,28,29,30)(H2,32,33,42,43)
SMILES: CC1=CC2=CC3=C(NC(=O)NC3=O)N(C2=CC1=O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
Molecular Formula: C27H32N8O16P2
Molecular Weight: 786.5 g/mol

8-Demethyl-8-hydroxy-5-deaza-5-carba-fad

CAS No.: 104324-33-6

Cat. No.: VC20808914

Molecular Formula: C27H32N8O16P2

Molecular Weight: 786.5 g/mol

* For research use only. Not for human or veterinary use.

8-Demethyl-8-hydroxy-5-deaza-5-carba-fad - 104324-33-6

Specification

CAS No. 104324-33-6
Molecular Formula C27H32N8O16P2
Molecular Weight 786.5 g/mol
IUPAC Name [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [2,3,4-trihydroxy-5-(7-methyl-2,4,8-trioxo-1H-pyrimido[4,5-b]quinolin-10-yl)pentyl] hydrogen phosphate
Standard InChI InChI=1S/C27H32N8O16P2/c1-10-2-11-3-12-23(32-27(43)33-25(12)42)34(13(11)4-14(10)36)5-15(37)19(39)16(38)6-48-52(44,45)51-53(46,47)49-7-17-20(40)21(41)26(50-17)35-9-31-18-22(28)29-8-30-24(18)35/h2-4,8-9,15-17,19-21,26,37-41H,5-7H2,1H3,(H,44,45)(H,46,47)(H2,28,29,30)(H2,32,33,42,43)
Standard InChI Key STDZKPOWOJIPDH-UHFFFAOYSA-N
SMILES CC1=CC2=CC3=C(NC(=O)NC3=O)N(C2=CC1=O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
Canonical SMILES CC1=CC2=CC3=C(NC(=O)NC3=O)N(C2=CC1=O)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O

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